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Compound of Interest

Compound Name: N-Boc-2-piperidinecarboxylic acid

Cat. No.: B038944 Get Quote

An In-depth Technical Guide to N-Boc-2-piperidinecarboxylic Acid

Introduction
N-Boc-2-piperidinecarboxylic acid, a derivative of the cyclic amino acid pipecolic acid, is a

pivotal building block in the synthesis of fine chemicals and active pharmaceutical ingredients

(APIs).[1] The presence of the tert-butoxycarbonyl (Boc) protecting group on the piperidine

nitrogen allows for precise chemical modifications at the carboxylic acid functionality.[1] This

guide provides a comprehensive overview of its chemical properties, synthesis, and reactivity

for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
N-Boc-2-piperidinecarboxylic acid is a white to light yellow crystalline powder.[2] It is soluble

in methanol and dimethylformamide.[2][3] The compound is stable under recommended

storage conditions, which involve keeping it in a dark, dry, and sealed container at room

temperature.[3]

Table 1: Physical and Chemical Properties of N-Boc-2-piperidinecarboxylic Acid
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Property Value References

CAS Number 98303-20-9 (for the racemate) [4]

28697-17-8 (for the R-

enantiomer)
[2][5][6]

26250-84-0 (for the S-

enantiomer)
[7][8]

Molecular Formula C₁₁H₁₉NO₄

Molecular Weight 229.27 g/mol [3][5]

Melting Point
130-133 °C (lit.) for the

racemate
[3]

116-119 °C (lit.) for the (R)-

enantiomer
[2]

Boiling Point 353.2 ± 35.0 °C (Predicted) [3]

Density 1.164 ± 0.06 g/cm³ (Predicted) [3]

Appearance
White to light yellow crystalline

powder
[2]

Solubility Soluble in Methanol [3]

Storage
Keep in a dark place, sealed in

dry, Room Temperature
[3]

Optical Activity ([α]23/D)
+63.5 ± 3° (c = 1 in acetic acid)

for the (R)-enantiomer
[6]

Chemical Structure and Reactivity
The key structural feature of N-Boc-2-piperidinecarboxylic acid is the Boc group attached to

the nitrogen of the piperidine ring. This group is an effective shield, preventing the nitrogen

from participating in unwanted side reactions, particularly when targeting the carboxylic acid

group for transformations.[1] This allows for controlled and selective reactions, a fundamental

requirement in multi-step organic synthesis.[1]
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The Boc group can be readily removed under mild acidic conditions, typically using

trifluoroacetic acid (TFA), to yield the free amine for subsequent coupling or derivatization

reactions.[1] The compound is generally stable but should be kept away from strong oxidizing

agents and strong acids.[9]
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Caption: Chemical structure of N-Boc-2-piperidinecarboxylic acid.

Experimental Protocols
Synthesis of (R)-1-(tert-butoxycarbonyl)piperidine-2-
carboxylic acid
A general procedure for the synthesis involves the reaction of D-(+)-2-piperidinic acid with di-

tert-butyl dicarbonate.[2]

Materials:

D-(+)-2-piperidinic acid (8.0 g, 0.062 mol)
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Di-tert-butyl dicarbonate (14.8 g, 0.068 mol)

Sodium bicarbonate (26.04 g, 0.310 mol)

Methanol (400 mL)

Water

Ether

Saturated potassium bisulfate solution

Dichloromethane

Saturated saline solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether, ethyl acetate, acetic acid (for elution)

Procedure:

To a 1000 mL round-bottomed flask, add D-(+)-2-piperidinic acid, di-tert-butyl dicarbonate,

sodium bicarbonate, and methanol.[2]

Stir the mixture at room temperature for 24 hours.[2]

Remove the methanol by distillation under reduced pressure.[2]

Dissolve the residue in water and wash three times with ether.[2]

Adjust the pH of the aqueous phase to 2 with a saturated potassium bisulfate solution.[2]

Extract the aqueous phase three times with dichloromethane.[2]

Combine the organic phases, wash three times with saturated saline, and dry over

anhydrous sodium sulfate.[2]
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Concentrate the organic phase and purify the crude product by silica gel column

chromatography using a mixture of petroleum ether, ethyl acetate, and acetic acid as the

eluent. This yields the final product as a white solid.[2]
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Caption: General workflow for the synthesis of N-Boc-2-piperidinecarboxylic acid.

Spectroscopic Data
¹H-NMR (400 MHz, DMSO):

δ 12.71 (1H, s)

δ 4.61 (1H, d, J = 28.8 Hz)

δ 3.82 (1H, d, J = 12 Hz)

δ 2.93 (1H, m)

δ 2.06 (1H, s)
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δ 1.62 (3H, m)

δ 1.39 (11H, m)[2]

¹³C-NMR: Carboxyl carbon atoms typically absorb in the range of 165 to 185 δ.[10]

Mass Spectrometry (EI-MS):

m/z: 229.1 [M]+[2]

Infrared (IR) Spectroscopy:

O-H stretch: A very broad absorption is expected in the range of 2500-3300 cm⁻¹.[10]

C=O stretch: An absorption is expected between 1710 and 1760 cm⁻¹.[10]

Applications in Synthesis
N-Boc-2-piperidinecarboxylic acid is a valuable intermediate for the synthesis of

pharmaceuticals, agrochemicals, and dyes.[2] It is particularly useful in peptide synthesis,

where the piperidine ring can introduce conformational constraints that may enhance biological

activity or stability.[1] The Boc group allows for its use in solid-phase peptide synthesis.[2]

The general utility of this compound lies in the deprotection of the Boc group to reveal a

secondary amine, which can then undergo further reactions such as amide bond formation.
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Caption: Deprotection of N-Boc-2-piperidinecarboxylic acid to reveal the reactive amine.

Safety Information
N-Boc-2-piperidinecarboxylic acid is classified as an irritant. It may cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335).[6] Appropriate personal

protective equipment, including gloves, eye shields, and a dust mask (type N95 or equivalent),

should be used when handling this compound.[6] It is a combustible solid.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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